Cas no 6223-83-2 (4-Carboxy-9-fluorenone)

• Product Name: 4-Carboxy-9-fluorenone
• CAS No: 6223-83-2
• MF: C₁₄H₈O₃
• MW: 224.211524009705
• MDL: MFCD00001145
• CID: 46511
• PubChem ID: 24894783
• Update Time: 2025-06-13

4-Carboxy-9-fluorenone Chemical and Physical Properties

Names and Identifiers

• 9-Oxo-9H-fluorene-4-carboxylic acid
• 9-Oxofluorene-4-carboxylic acid
• 9-Fluorenone-4-carboxylic Acid
• 9-Oxo-4-fluorenecarboxylic acid
• 9H-Fluorene-4-carboxylic acid, 9-oxo-
• AFQYQSWTVCNJQT-UHFFFAOYSA-N
• AK111096
• NSC27908
• MLS004820232
• STK500726
• SBB048289
• FC0905
• BBL011729
• 9-FLUORENONE-4-CARBOXLIC ACID
• VZ35744
• 9-
• NSC-27908
• NSC 27908
• 8J569W5Y6G
• AKOS001581033
• CS-W014225
• SR-01000596916-1
• AC-1718
• fluorenone-4-carboxylic acid
• FLUORENE-4-CARBOXYLIC ACID, 9-OXO-
• 9-Oxo-9H-fluorene-4-carboxylic acid #
• CCG-202852
• UNII-8J569W5Y6G
• 6223-83-2
• SB66891
• MFCD00001145
• SMR000415132
• F0804
• 9-Oxofluorene-4-carboxylic acid, 97%
• FT-0621656
• SCHEMBL600330
• DS-5097
• SY020328
• BB 0259233
• DTXSID10211281
• NS00034971
• EINECS 228-311-9
• FLUORENONE-5-CARBOXYLIC ACID
• 4-carboxy-9-fluorenone
• SR-01000596916
• Fluorenone-4-carboxylic Acid; Fluorenone-5-carboxylic Acid; NSC 27908; 9-Oxo-9H-fluorene-4-carboxylic Acid; 9-Fluorenone-4-carboxylic Acid
• ALBB-006588
• AE-473/30684038
• DTXCID10133772
• 4-Carboxy-9-fluorenone

• MDL： MFCD00001145
• Inchi： 1S/C14H8O3/c15-13-9-5-2-1-4-8(9)12-10(13)6-3-7-11(12)14(16)17/h1-7H,(H,16,17)
• InChI Key： AFQYQSWTVCNJQT-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C2C(C(=O)O)=CC=CC=21
• BRN： 2694801

Computed Properties

• Exact Mass: 224.04700
• Monoisotopic Mass: 224.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 54.4

Experimental Properties

• Color/Form: powder
• Density: 1.424
• Melting Point: 226.0 to 230.0 deg-C
• Boiling Point: 476.5℃ at 760 mmHg
• Flash Point: 256.1 °C
• PSA: 54.37000
• LogP: 2.59620
• Solubility: Not determined

4-Carboxy-9-fluorenone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P280,P305
  P351
  P338,P304
  P340,P405,P501a
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Carboxy-9-fluorenone

Comprehensive Overview of 4-Carboxy-9-fluorenone (CAS No. 6223-83-2): Properties, Applications, and Innovations

4-Carboxy-9-fluorenone (CAS No. 6223-83-2) is a highly versatile organic compound that has garnered significant attention in both academic and industrial research. This fluorenone derivative is characterized by its unique carboxylic acid functional group, which enhances its reactivity and utility in various chemical syntheses. The compound's molecular structure, featuring a 9-fluorenone backbone, makes it a valuable intermediate in the production of advanced materials, pharmaceuticals, and optoelectronic devices.

In recent years, the demand for 4-Carboxy-9-fluorenone has surged due to its role in the development of organic semiconductors and light-emitting diodes (OLEDs). Researchers are particularly interested in its ability to improve the efficiency and stability of these devices, which are critical for next-generation displays and renewable energy technologies. The compound's electron-withdrawing properties and thermal stability further contribute to its widespread adoption in cutting-edge applications.

One of the most frequently asked questions about 4-Carboxy-9-fluorenone is its synthesis and purification methods. The compound is typically prepared through the oxidation of 9-fluorenone carboxylic acid derivatives, followed by careful purification to ensure high purity. Advanced techniques such as column chromatography and recrystallization are commonly employed to achieve the desired quality. This meticulous process underscores the importance of 4-Carboxy-9-fluorenone in precision-driven industries.

The environmental impact of 4-Carboxy-9-fluorenone is another hot topic among users. As sustainability becomes a global priority, researchers are exploring greener synthesis routes and biodegradable alternatives. However, the compound's low toxicity profile and biocompatibility make it a relatively safe choice for many applications. This aligns with the growing trend of eco-friendly chemistry and green manufacturing practices.

In the pharmaceutical sector, 4-Carboxy-9-fluorenone serves as a key building block for drug discovery and medicinal chemistry. Its ability to form stable complexes with various biomolecules has led to its use in the development of anticancer agents and anti-inflammatory drugs. The compound's structural versatility allows for the creation of novel therapeutic candidates, addressing unmet medical needs and improving patient outcomes.

Another area of interest is the compound's potential in advanced materials science. 4-Carboxy-9-fluorenone is often incorporated into polymeric matrices to enhance their mechanical and electrical properties. This has opened new avenues for the design of high-performance coatings, adhesives, and composite materials. Its compatibility with other aromatic compounds further expands its applicability in diverse industrial sectors.

For those seeking reliable sources of 4-Carboxy-9-fluorenone, it is essential to partner with reputable suppliers who adhere to stringent quality control standards. The compound's purity, typically exceeding 98%, is crucial for ensuring consistent performance in end-use applications. Additionally, proper storage conditions—such as protection from moisture and light—are recommended to maintain its stability over time.

In conclusion, 4-Carboxy-9-fluorenone (CAS No. 6223-83-2) is a multifaceted compound with broad-ranging implications across multiple industries. Its unique chemical properties, coupled with its adaptability to emerging technologies, make it a cornerstone of modern scientific innovation. As research continues to uncover new applications, the significance of this fluorenone derivative is expected to grow, solidifying its position as a critical component in the advancement of science and technology.